Cas no 1600-44-8 (1λ?-thiolan-1-one)

• Product Name: 1λ?-thiolan-1-one
• CAS No: 1600-44-8
• MF: C₄H₈OS
• MW: 104.170720100403
• MDL: MFCD00005477
• CID: 83823
• PubChem ID: 87576148
• Update Time: 2025-11-01

1λ?-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• Tetramethylene sulfoxide
• Tetrahydrothiophene S-oxide
• TetrahydrothiopheneSoxide
• Tetramethylene sulphoxide
• Tetrahydrothiophene 1-oxide
• thiolane 1-oxide
• Thiophane oxide
• Tetrahydrothiophene oxide
• Thiophane monoxide
• Thiophane 1-oxide
• THIOPHENE, TETRAHYDRO-, 1-OXIDE
• Thiophene, tetrahydro, 1-oxide
• Tetrametylene sulfoxide
• ISXOBTBCNRIIQO-UHFFFAOYSA-N
• TETRAHYDRO-THIOPHENE-1-OXIDE
• Tetramethylene sulfoxide, 97%
• Thiophene, 1-oxide
• PubChem12544
• 1lambda4-thiolan-1-one
• tetrahydrothiop
• 1λ?-thiolan-1-one
• TMSO
• QZT
• NS00015333
• NSC 65433
• tetrahydrothiophen-1-oxide
• FL7PF5FLM2
• UNII-FL7PF5FLM2
• NCIOpen2_000223
• CHEMBL1207
• InChI=1/C4H8OS/c5-6-3-1-2-4-6/h1-4H
• D92307
• CS-0207394
• TETRAHYDROTHIOPHENE-1-OXIDE
• SCHEMBL27830
• MFCD00005477
• DTXSID6061814
• EINECS 216-493-2
• WLN: T5STJ AO
• AKOS000121854
• FS-4006
• J-009671
• Thiophene-1-oxide, tetrahydro-
• Z278052312
• A810104
• NSC65433
• Tetrahydro-thiophene 1-oxide
• CHEBI:138746
• EN300-28865
• SY010164
• FT-0633695
• NSC-65433
• BRN 0105274
• 5-17-01-00038 (Beilstein Handbook Reference)
• Tetrahydrothiophene 1-oxide, 96%
• Thiophene,tetrahydro-,1-oxide
• BDBM50224861
• 1600-44-8
• T0146
• 1-thiolan-1-one
• AI3-62189
• 1lambda-thiolan-1-one
• Tetramethylenesulfoxide
• DB-043445

• MDL： MFCD00005477
• Inchi： 1S/C4H8OS/c5-6-3-1-2-4-6/h1-4H2
• InChI Key： ISXOBTBCNRIIQO-UHFFFAOYSA-N
• SMILES： S1(CCCC1)=O
• BRN： 0105274

Computed Properties

• Exact Mass: 104.03000
• Monoisotopic Mass: 104.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 36.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.158 g/mL at 25 °C(lit.)
• Boiling Point: 107°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.52(lit.)
• Water Partition Coefficient: Fully miscible in water.
• PSA: 36.28000
• LogP: 1.39460
• Solubility: Soluble in water.

1λ?-thiolan-1-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：XN0830000
• Storage Condition：The warehouse shall be ventilated and dried at low temperature, and stored and transported separately from food and oxidant
• TSCA：T
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 1λ?-thiolan-1-one

Comprehensive Overview of 1λ?-thiolan-1-one (CAS No. 1600-44-8): Properties, Applications, and Research Insights

1λ?-thiolan-1-one (CAS No. 1600-44-8) is a sulfur-containing heterocyclic compound that has garnered significant attention in organic chemistry and material science due to its unique structural features and versatile reactivity. This five-membered ring system, characterized by a thiolane core and a carbonyl group, serves as a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty chemicals, aligning with the growing demand for sustainable synthetic routes and green chemistry practices.

The compound's molecular structure, featuring a thioether linkage and a ketone functional group, enables diverse chemical transformations. Its CAS No. 1600-44-8 is frequently searched in chemical databases, reflecting its relevance in high-value chemical synthesis. Recent studies highlight its role in catalysis and ligand design, particularly in transition-metal-catalyzed reactions, which are pivotal for developing novel bioactive molecules. This aligns with the current trend of optimizing atom-economical processes in drug discovery.

From an industrial perspective, 1λ?-thiolan-1-one is investigated for its potential in flavor and fragrance applications, where sulfur-containing compounds often impart distinctive olfactory properties. Its derivatives are also explored in polymer chemistry, contributing to the development of functional materials with enhanced thermal stability or conductivity. These applications resonate with the broader interest in smart materials and bio-based alternatives to traditional petrochemicals.

Environmental and safety considerations are critical when handling 1λ?-thiolan-1-one. While not classified as hazardous under standard regulations, proper laboratory handling protocols must be followed, including the use of personal protective equipment (PPE). This aligns with the increasing focus on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a topic frequently queried in industry forums and regulatory updates.

Analytical characterization of CAS No. 1600-44-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy, which are essential for quality control in commercial production. The compound's spectral data is often requested in chemical research publications, underscoring its importance in method validation and reproducibility—a key concern in modern open science initiatives.

Future research directions for 1λ?-thiolan-1-one may explore its biocompatibility and degradation pathways, addressing the rising demand for eco-friendly chemicals. Additionally, computational studies using AI-driven molecular modeling could optimize its synthetic routes, reflecting the intersection of cheminformatics and traditional experimental chemistry—a hot topic in digital transformation discussions across the chemical sector.